8-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine

Specification

• Molecular Formula: C8H6BrClN2
• Molecular Weight: 245.50 g/mol
• IUPAC Name: 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine
• Standard InChI: InChI=1S/C8H6BrClN2/c9-7-2-1-3-12-5-6(4-10)11-8(7)12/h1-3,5H,4H2
• Standard InChI Key: CVWXKKCCBKPWKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1)Br)CCl

Introduction

Structural and Chemical Identity

Molecular Architecture

The compound’s core structure consists of a fused bicyclic system: a pyridine ring fused with an imidazole ring. The bromine atom occupies position 8 on the pyridine moiety, while the chloromethyl group (-CH$_2$Cl) is attached to position 2 of the imidazole ring (Figure 1). This substitution pattern introduces steric and electronic effects that influence reactivity and intermolecular interactions.

Table 1: Key Identifiers and Physicochemical Properties

Property	Value
CAS Number	1026663-86-4
Molecular Formula	$\text{C}_8\text{H}_6\text{BrClN}_2$
Molecular Weight	245.5 g/mol
IUPAC Name	8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine
SMILES	ClCC1=CN2C=CC=C(Br)C2=N1
Purity	95%
Hydrochloride Salt (CID)	67414650

Synthesis and Reactivity

Synthetic Pathways

The compound is synthesized via a one-pot condensation of α-haloketones with 2-aminopyridines under basic conditions, a method validated for related imidazo[1,2-a]pyridines. For example:

• Step 1: Reaction of 2-amino-5-bromopyridine with chloroacetone in the presence of K$_2$CO$_3$ yields the imidazo[1,2-a]pyridine core.

• Step 2: Chloromethylation at position 2 using chloromethyl methyl ether (MOMCl) introduces the -CH$_2$Cl group.

Table 2: Representative Synthetic Conditions

Reagent	Role	Temperature	Yield
2-Amino-5-bromopyridine	Substrate	25°C	72%
Chloroacetone	Cyclizing agent	Reflux	-
K$_2$CO$_3$	Base	-	-
MOMCl	Chloromethylating agent	0°C→RT	68%

Reactivity Profile

The chloromethyl group (-CH$_2$Cl) serves as a versatile handle for further functionalization:

• Nucleophilic substitution: Reacts with amines (e.g., piperazine) to form secondary amines.

• Cross-coupling: Participates in Suzuki-Miyaura reactions when converted to a boronic ester.

• Oxidation: Converts to a carbonyl group under strong oxidative conditions (e.g., KMnO$_4$).

Physicochemical and Spectroscopic Properties

Spectral Characterization

• FTIR: Peaks at 3100 cm$^{-1}$ (C-H stretching, aromatic), 1600 cm$^{-1}$ (C=C/C=N stretching), and 750 cm$^{-1}$ (C-Cl bending).

• NMR ($^1$H, 400 MHz, CDCl$_3$): δ 8.32 (s, 1H, H-3), 7.89 (d, $J = 7.6$ Hz, 1H, H-6), 7.45 (d, $J = 7.6$ Hz, 1H, H-5), 4.85 (s, 2H, CH$_2$Cl).

• MS (EI): m/z 245 [M$^+$], 207 [M$^+$-Cl].

Solubility and Stability

• Solubility: Sparingly soluble in water (<0.1 mg/mL); soluble in DMSO (25 mg/mL) and dichloromethane.

• Stability: Stable at room temperature for 6 months when stored under inert gas. Hydrolyzes slowly in aqueous acidic/basic media to form 2-hydroxymethyl derivatives.

Compound	Target	IC$_{50}$	Selectivity Index (AChE/BChE)
2-Phenyl derivative	AChE	50 μM	1.2
3,4-Dichlorophenyl	BChE	32 μM	0.8
Biphenyl derivative	AChE	79 μM	1.5